Cas no 2228111-09-7 (3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoic acid)

• Product Name: 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoic acid
• CAS No: 2228111-09-7
• MF: C₁₀H₁₈O₅
• MW: 218.246923923492
• CID: 6612550
• PubChem ID: 165736396
• Update Time: 2025-05-30

3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoic acid
• 2228111-09-7
• EN300-1737994
• 3-hydroxy-3-[2-(methoxymethyl)oxan-2-yl]propanoic acid

• Inchi： 1S/C10H18O5/c1-14-7-10(4-2-3-5-15-10)8(11)6-9(12)13/h8,11H,2-7H2,1H3,(H,12,13)
• InChI Key： SGHIZOOXTRNSEE-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)C(CC(=O)O)O

Computed Properties

• Exact Mass: 218.11542367g/mol
• Monoisotopic Mass: 218.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 76Ų

Additional information on 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoic acid

Introduction to 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoic acid (CAS No. 2228111-09-7)

3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoic acid, identified by the CAS number 2228111-09-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural framework comprising an oxane ring and hydroxyl and ester functionalities, has garnered attention due to its potential applications in synthetic chemistry and biologically relevant systems. The presence of a methoxymethyl group introduces a distinctive reactivity that makes this compound a valuable intermediate in the development of more complex molecules.

The structural motif of 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoic acid is characterized by a cyclic ether (oxane) backbone, which is flanked by hydroxyl and ester substituents. This configuration not only imparts specific steric and electronic properties but also opens up avenues for diverse chemical transformations. The hydroxyl group at the 3-position provides a site for hydrogen bonding, making it a candidate for interactions with biological targets, while the ester functionality at the 2-position offers opportunities for further derivatization via hydrolysis or transesterification reactions.

In recent years, there has been growing interest in the development of novel glycolipids and glycosides as bioactive molecules. The oxane ring in 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoic acid bears a strong resemblance to the sugar moieties found in many natural products and biomolecules. This structural similarity has prompted researchers to explore its potential as a precursor for synthesizing glycosidic linkages, which are crucial in drug design and carbohydrate chemistry. The methoxymethyl group, in particular, serves as an excellent leaving group in nucleophilic substitution reactions, facilitating the formation of glycosidic bonds under mild conditions.

One of the most compelling aspects of 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoic acid is its utility as a building block in organic synthesis. The combination of functional groups allows for multiple pathways to introduce additional modifications, making it adaptable to various synthetic strategies. For instance, the hydroxyl group can be protected or activated for further functionalization, while the ester can be hydrolyzed to yield a carboxylic acid or used in coupling reactions such as Suzuki-Miyaura cross-coupling for introducing aryl groups. These attributes make it particularly useful in constructing complex molecules with tailored properties.

Recent advancements in drug discovery have highlighted the importance of polyhydroxy compounds due to their inherent bioactivity and metabolic stability. Compounds like 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoic acid often exhibit favorable pharmacokinetic profiles when incorporated into drug candidates. The oxane ring provides rigidity to the molecular structure, which can enhance binding affinity to biological targets, while the hydroxyl and ester groups contribute to solubility and metabolic resistance. Such features are highly desirable in pharmaceuticals designed for oral administration or long-term use.

The synthesis of 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoic acid presents an intriguing challenge that has been addressed by several research groups. One common approach involves the reaction of glycolaldehyde derivatives with methoxymethanol under acidic conditions, followed by oxidation and functional group manipulation. Alternatively, biocatalytic methods have been explored, leveraging enzymes such as cytochrome P450 monooxygenases to introduce oxygen atoms at specific positions with high selectivity. These synthetic routes highlight the compound's accessibility despite its complex structure.

The potential applications of 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoic acid extend beyond pharmaceuticals into agrochemicals and materials science. In agrochemistry, derivatives of this compound have shown promise as intermediates for herbicides and fungicides due to their ability to disrupt essential biological pathways in pests. In materials science, its structural features make it suitable for developing polymers with specialized properties, such as biodegradability or enhanced mechanical strength. The versatility of this molecule underscores its importance across multiple scientific disciplines.

As research continues to uncover new applications for 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylopropanoic acid, collaborations between chemists, biologists, and pharmacologists will be essential to fully realize its potential. The integration of computational modeling with experimental synthesis will allow researchers to predict and optimize molecular structures more efficiently. Furthermore, advancements in green chemistry principles will guide the development of sustainable synthetic routes that minimize waste and energy consumption.

In conclusion, 3-hydroxy-octanolactone, as represented by CAS No. 2228111 09 7, stands out as a versatile compound with broad implications in chemical synthesis and biomedical research. Its unique structural features offer numerous opportunities for innovation across industries ranging from pharmaceuticals to materials science. By leveraging cutting-edge synthetic techniques and interdisciplinary collaboration, scientists are poised to unlock new possibilities derived from this remarkable molecule.